![molecular formula C11H20O3 B1266076 Heptyl acetoacetate CAS No. 42598-96-9](/img/structure/B1266076.png)
Heptyl acetoacetate
Overview
Description
Heptyl acetoacetate (HAA) is an organic compound that belongs to the family of acetoacetates. It is a seven-carbon alkyl ester of acetoacetic acid and is a colorless liquid. HAA is used in a variety of laboratory experiments, as well as in the synthesis of pharmaceuticals, dyes, and other compounds. HAA has a number of biochemical and physiological effects, and has a variety of applications in scientific research.
Scientific Research Applications
1. Synthetic Applications in Organic Chemistry
Heptyl acetoacetate has been studied for its role in the preparation of a variety of acetoacetic acid derivatives. For instance, reactions involving tert-butyl acetoacetate (t-BAA) have shown its utility in synthesizing acetoacetates and acetoacetamides from various alcohols and amines, demonstrating its versatility in organic synthesis (Witzeman & Nottingham, 1991).
2. Impact on Liver and Blood Pyridine Nucleotides
Research has explored the effect of acetoacetate on pyridine nucleotides in the liver and blood. A study found that administration of acetoacetate, along with tryptophan, to rats resulted in decreased pyridine nucleotide values compared to controls, indicating a potential influence on metabolic pathways in these organs (Shastri & Nath, 1973).
3. Applications in Cardiac Health Research
Acetoacetate has been linked to cardiac health, with studies investigating its role as an alternative energy source for the heart. It's suggested that acetoacetate could potentially improve cardiac function. However, in heart failure patients, high levels of circulating acetoacetate were associated with a worse prognosis, highlighting its complex role in cardiac metabolism and health (Yokokawa et al., 2019).
4. Ketone Body Metabolism in the Heart
Studies on ketone bodies, including acetoacetate, have provided insights into cardiac metabolism. For example, research using hyperpolarized [1-13C]acetoacetate in rat hearts revealed its metabolism, offering a deeper understanding of cardiac energy utilization and potential therapeutic applications (Miller et al., 2018).
5. Use in Neurological Research
Acetoacetate and its analogs have been studied for their effects on neuronal activity and potential applications in treating conditions like epilepsy. For instance, research has shown that acetoacetate can influence voltage-dependent Ca2+ channels in hippocampal pyramidal cells and reduce excitatory postsynaptic currents, providing insights into its neurological effects and potential therapeutic uses (Kadowaki et al., 2017).
6. Tumor Metabolism Studies
Acetoacetate has been used in studies to understand tumor metabolism, such as its role as an oxidative energy source and a precursor for lipid synthesis in hepatoma cells. These findings are crucial for comprehending the metabolic alterations in cancer and potential therapeutic strategies (Holleran, Fiskum, & Kelleher, 1997).
7. Investigating Cardiac Heart Failure Markers
Acetoacetate has been explored as a potential early marker for heart failure. PET imaging with [(11)C]-acetoacetate in a rat heart failure model indicated its utility in assessing heart failure, suggesting its potential role in cardiac pathophysiology (Croteau et al., 2014).
8. Studying Amino Acid Metabolism in Astrocytes
The impact of acetoacetate on amino acid metabolism in astrocytes has been a topic of interest. Research has shown that acetoacetate can affect the exchange of nitrogen among amino acids, providing insights into brain metabolism and potential implications for neurological conditions (Yudkoff et al., 1997).
9. Role in Cholesterogenesis Regulation
Acetoacetate's role in regulating acetoacetyl-CoA synthetase activity, linked to cholesterol synthesis, has been examined. Its regulation and utilization in lipogenesis and cholesterogenesis highlight its significant role in metabolic pathways (Bergstrom et al., 1984).
Mechanism of Action
Target of Action
Heptyl acetoacetate, like other acetoacetates, primarily targets the acyl-CoA short-chain synthetases . These enzymes convert acetate into acetyl coenzyme A (acetyl-CoA), a critical molecule in many biochemical reactions . Acyl-CoA short-chain synthetase-2 (ACSS2) is present in the cytosol and nuclei of many cell types, whereas ACSS1 is mitochondrial .
Mode of Action
This compound interacts with its targets, the acyl-CoA short-chain synthetases, to form acetyl-CoA . This conversion is an ATP-requiring enzymatic process . The formation of acetyl-CoA from acetate is a critical step in numerous metabolic pathways, acting as a metabolic sensor linking nutrient balance and cellular stress responses with gene transcription and the regulation of protein function .
Biochemical Pathways
The primary biochemical pathway affected by this compound is the acetyl-CoA pathway . This pathway involves the conversion of H2 and CO2 to formate, acetate, and pyruvate in acetogens and methanogens . Acetyl-CoA, the product of this compound’s action, is a central molecule in many biochemical pathways, including the citric acid cycle and fatty acid metabolism .
Pharmacokinetics
It is known that acetoacetates, in general, can be metabolized to acetyl-coa, which can then be used in various metabolic pathways .
Result of Action
The primary result of this compound’s action is the production of acetyl-CoA . This molecule is a key intermediate in many biochemical reactions, including energy production, fatty acid synthesis, and protein acetylation . Changes in acetyl-CoA levels can have significant effects on cellular metabolism and gene regulation .
Safety and Hazards
Biochemical Analysis
Biochemical Properties
Heptyl acetoacetate plays a significant role in biochemical reactions, particularly in the context of esterification and hydrolysis. It interacts with enzymes such as esterases, which catalyze the hydrolysis of esters into their corresponding alcohols and acids. In the case of this compound, esterases facilitate its breakdown into heptanol and acetoacetic acid. This interaction is crucial for the compound’s metabolic processing and utilization within biological systems .
Cellular Effects
This compound influences various cellular processes, including cell signaling pathways, gene expression, and cellular metabolism. It has been observed to affect the activity of enzymes involved in lipid metabolism, thereby impacting the synthesis and degradation of fatty acids. Additionally, this compound can modulate the expression of genes associated with metabolic pathways, leading to alterations in cellular energy production and storage .
Molecular Mechanism
At the molecular level, this compound exerts its effects through binding interactions with specific biomolecules. It can act as a substrate for enzymes such as acetoacetyl-CoA thiolase, which catalyzes the cleavage of acetoacetyl-CoA into two molecules of acetyl-CoA. This reaction is a key step in the metabolic pathway of ketone bodies. Furthermore, this compound can influence enzyme activity by either inhibiting or activating specific catalytic functions, thereby modulating metabolic flux and energy production .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can vary over time due to its stability and degradation properties. Studies have shown that this compound is relatively stable under standard laboratory conditions, but it can undergo hydrolysis over extended periods, leading to the formation of heptanol and acetoacetic acid. Long-term exposure to this compound has been associated with changes in cellular function, including alterations in metabolic activity and gene expression .
Dosage Effects in Animal Models
The effects of this compound in animal models are dose-dependent. At low doses, it has been observed to enhance metabolic activity and energy production, while at higher doses, it can induce toxic effects, including liver damage and oxidative stress. Studies have identified threshold levels at which this compound transitions from being beneficial to harmful, highlighting the importance of dosage regulation in experimental settings .
Metabolic Pathways
This compound is involved in several metabolic pathways, including the synthesis and degradation of ketone bodies. It interacts with enzymes such as acetoacetyl-CoA thiolase and β-ketothiolase, which play critical roles in the conversion of acetoacetyl-CoA to acetyl-CoA. This process is essential for maintaining energy homeostasis, particularly during periods of fasting or low carbohydrate intake .
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through interactions with specific transporters and binding proteins. It can be taken up by cells via passive diffusion or facilitated transport mechanisms. Once inside the cell, this compound can localize to various subcellular compartments, including the cytosol and mitochondria, where it participates in metabolic processes .
Subcellular Localization
This compound is primarily localized in the cytosol and mitochondria of cells. Its subcellular distribution is influenced by targeting signals and post-translational modifications that direct it to specific compartments. In the mitochondria, this compound is involved in the production of acetyl-CoA, which is a key substrate for the citric acid cycle and energy production .
properties
IUPAC Name |
heptyl 3-oxobutanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H20O3/c1-3-4-5-6-7-8-14-11(13)9-10(2)12/h3-9H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YAVJSVDUZGIQPQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCOC(=O)CC(=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H20O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60195365 | |
Record name | Heptyl acetoacetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60195365 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
42598-96-9 | |
Record name | Heptyl 3-oxobutanoate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=42598-96-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Heptyl acetoacetate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0042598969 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 42598-96-9 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=33607 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Heptyl acetoacetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60195365 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Heptyl acetoacetate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.050.806 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | HEPTYL ACETOACETATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/HAH2L2R7WR | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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